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Compound of Interest

Compound Name: 2,4-Dichloro-6-methylpyridine

Cat. No.: B183930

An In-depth Technical Guide to 2,4-Dichloro-6-
methylpyridine

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 2,4-Dichloro-6-methylpyridine, a significant intermediate in the development
of pharmaceuticals, agrochemicals, and dyes.[1][2] This document is intended for researchers,
scientists, and professionals in the field of drug development and organic synthesis.

Chemical Structure and IUPAC Name

The chemical structure of 2,4-Dichloro-6-methylpyridine is characterized by a pyridine ring
substituted with two chlorine atoms at positions 2 and 4, and a methyl group at position 6.

IUPAC Name: 2,4-dichloro-6-methylpyridine[1][2][3]
Synonyms: 2,4-dichloro-6-picoline[1][4]

Below is a two-dimensional representation of the chemical structure generated using the DOT
language.
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Chemical structure of 2,4-Dichloro-6-methylpyridine.

Physicochemical Data

A summary of the key physicochemical properties of 2,4-Dichloro-6-methylpyridine is
presented in the table below for easy reference and comparison.
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Property Value Reference
Molecular Formula C6H5CI2N [L112][31[4]
Molecular Weight 162.013 g/mol [1][4]

CAS Number 42779-56-6 [1][21[3]
InChi Key WUGTXQVNSRFDNV- (2]

UHFFFAOYSA-N

SMILES CC1=NC(=CC(=C1)Cl)Cl [1]

White to Light Yellow Powder
Appearance . [51[6]
(based on similar compounds)

Experimental Protocols: Synthesis

While specific experimental protocols for the synthesis of 2,4-Dichloro-6-methylpyridine are
not readily available in the provided search results, a common method for the chlorination of
pyridine derivatives involves the use of a chlorinating agent such as phosphorus oxychloride
(POCI3). A relevant example is the synthesis of the structurally similar compound, 2,4-dichloro-
6-methylpyrimidine, which is detailed below. This can serve as a foundational methodology for
the synthesis of 2,4-Dichloro-6-methylpyridine.

Synthesis of 2,4-Dichloro-6-methylpyrimidine (Analogous Compound)

This protocol describes the preparation of 2,4-dichloro-6-methylpyrimidine from 6-
methylpyrimidine-2,4-diol.

Materials:

¢ 6-methylpyrimidine-2,4-diol (500 mg, 3.97 mmol)
e Phosphoryl chloride (4 mL)

Procedure:

e 6-methylpyrimidine-2,4-diol is reacted with phosphoryl chloride.
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¢ The reaction mixture is heated.

+ Following the reaction, the product is isolated to yield 2,4-dichloro-6-methylpyrimidine as a
white solid.

This reaction typically results in a high yield, with one report indicating an 84% yield (540 mg of
product).[5]

Below is a workflow diagram illustrating a general synthesis process.

Start: 6-methylpyridine-2,4-diol

React with POCIs

Isolate Product

End: 2,4-Dichloro-6-methylpyridine

Click to download full resolution via product page

Generalized synthesis workflow for dichloromethylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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